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Compound of Interest

Compound Name: Niobium-95

CAS No.: 13967-76-5

Cat. No.: B1194888

Get Quote

An In-depth Technical Guide to the Health Physics and Dosimetry of Niobium-95

This guide provides a comprehensive overview of the health physics and dosimetry aspects of

Niobium-95 (⁹⁵Nb), a radionuclide of importance in various research and industrial

applications. This document is intended for researchers, scientists, and drug development

professionals who may work with or encounter this isotope.

Introduction to Niobium-95
Niobium-95 is a radioactive isotope of niobium, a transition metal. It is primarily produced as a

fission product in nuclear reactors and is also the daughter product of Zirconium-95 (⁹⁵Zr)

decay. Understanding its physical and radiological properties is crucial for ensuring safe

handling and accurate dosimetry.

Physical and Radiological Properties
A summary of the key physical and radiological properties of Niobium-95 is presented in Table

1.

Table 1: Physical and Radiological Properties of Niobium-95
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Property Value

Half-life 34.991 days

Decay Mode Beta-minus (β⁻)

Parent Nuclide ⁹⁵Zr

Progeny Nuclide ⁹⁵Mo (stable)

Beta-minus (β⁻) Energies (Maximum)
159.8 keV (99.97%), 721.5 keV (unique 2nd

forbidden), 925.6 keV (0.030%)[1]

Gamma (γ) Ray Energy 765.8 keV (99.955%)[1]

Specific Gamma-Ray Dose Constant 0.48026 mrem/hr/mCi at 1 meter

Decay Scheme
Niobium-95 decays primarily via beta-minus emission to an excited state of Molybdenum-95

(⁹⁵Mo), which then promptly de-excites by emitting a gamma ray. The decay scheme is

illustrated in the diagram below.

95Nb (Z=41, N=54) 95Mo* (765.8 keV)

β⁻ (99.97%)
E_max = 159.8 keV 95Mo (stable)

γ (99.955%)
765.8 keV

Click to download full resolution via product page

Figure 1: Simplified decay scheme of Niobium-95.

Dosimetry
Dosimetry for Niobium-95 involves the assessment of both internal and external radiation

doses.

Internal Dosimetry
Internal exposure to Niobium-95 can occur through inhalation or ingestion. The resulting dose

is dependent on the route of intake, the chemical form of the radionuclide, and the biokinetic
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behavior within the body. The International Commission on Radiological Protection (ICRP)

provides dose coefficients for calculating the committed effective dose from an intake of

Niobium-95.

Table 2: Dose Conversion Factors for Inhalation and Ingestion of Niobium-95 (for Adults)

Intake Route
Lung Absorption
Type

f₁ (Ingestion)
Committed
Effective Dose
Coefficient (Sv/Bq)

Inhalation F (Fast) - 1.2E-10

M (Moderate) - 2.1E-10

S (Slow) - 2.8E-10

Ingestion - 0.01 7.1E-11

Data sourced from ICRP Publication 71 and 72.[2][3] The f₁ value represents the fraction of the

ingested activity that is absorbed from the gastrointestinal tract into the bloodstream.

External Dosimetry
External exposure to Niobium-95 is primarily from its high-energy gamma emission. The dose

rate from an external source can be calculated using the specific gamma-ray dose constant.

Shielding is an effective way to reduce external exposure.

Table 3: Shielding Data for Niobium-95 Gamma Rays (766 keV)

Shielding
Material

Density
(g/cm³)

Mass
Attenuation
Coefficient
(cm²/g)

Half-Value
Layer (HVL)
(cm)

Tenth-Value
Layer (TVL)
(cm)

Lead (Pb) 11.34 0.101 0.61 2.03

Steel (Fe) 7.87 0.072 1.23 4.08

Concrete

(Ordinary)
2.35 0.074 4.00 13.28
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Mass attenuation coefficients are for approximately 766 keV gamma energy. HVL and TVL are

calculated from the mass attenuation coefficients and densities.

Experimental Protocols
Accurate dosimetry of Niobium-95 relies on precise measurements of its activity in various

matrices. Below are detailed methodologies for common experimental procedures.

Gamma Spectrometry for Niobium-95 Quantification
This protocol describes the measurement of Niobium-95 activity in a sample using a High-

Purity Germanium (HPGe) detector.

Methodology:

Sample Preparation:

For liquid samples (e.g., water, urine), a known volume is placed in a calibrated counting

geometry (e.g., Marinelli beaker).

For solid samples (e.g., soil, biological tissue), the sample is homogenized, and a known

mass is placed in a calibrated counting geometry. If necessary, the sample may be ashed

or digested to concentrate the activity and achieve a uniform matrix.

Detector Calibration:

Energy Calibration: A standard multi-nuclide source with known gamma energies spanning

the energy range of interest is used to establish the relationship between channel number

and gamma-ray energy.

Efficiency Calibration: A certified Niobium-95 standard source, or a multi-nuclide standard

with a gamma emission near 766 keV, in the same geometry as the samples, is used to

determine the detector's efficiency at the 766 keV photopeak.

Data Acquisition:

The prepared sample is placed in a reproducible position on the HPGe detector.
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The gamma-ray spectrum is acquired for a sufficient time to achieve a statistically

significant peak at 766 keV.

Data Analysis:

The net peak area of the 766 keV photopeak is determined by subtracting the background

continuum.

The activity of Niobium-95 in the sample is calculated using the following formula: Activity

(Bq) = Net Peak Area / (Efficiency * Gamma Yield * Counting Time) where the gamma

yield for the 766 keV photon is 0.99955.
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Sample Preparation Detector Calibration

Data Acquisition

Data Analysis

Collect Sample
(e.g., Urine, Soil)

Homogenize/Aliquot

Place in Calibrated
Counting Geometry

Position Sample on Detector

Energy Calibration
(Multi-nuclide source)

Efficiency Calibration
(⁹⁵Nb or similar standard)

Acquire Gamma Spectrum

Determine Net Peak Area
(766 keV)

Calculate ⁹⁵Nb Activity
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Handling ⁹⁵Nb

Perform Risk Assessment

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Use Designated Work Area
(Fume hood, glove box)

Utilize Shielding
(Lead, steel, concrete)

Handle ⁹⁵Nb

Monitor Work Area
(Survey meter, wipe tests) Dispose of Radioactive Waste Properly

Decontaminate Work Area

End of Procedure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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